7,7-Dimethylarachidonic acid

• CAS No.: 85924-31-8
• Molecular Formula: C22H36O2
• Molecular Weight: 332.5 g/mol
• IUPAC Name: (5Z,8Z,11Z,14Z)-7,7-dimethylicosa-5,8,11,14-tetraenoic acid
• InChI: InChI=1S/C22H36O2/c1-4-5-6-7-8-9-10-11-12-13-16-19-22(2,3)20-17-14-15-18-21(23)24/h8-9,11-12,16-17,19-20H,4-7,10,13-15,18H2,1-3H3,(H,23,24)/b9-8-,12-11-,19-16-,20-17-
• InChI Key: KTUDAVANECCTPK-YVIVYSNNSA-N
• SMILES: CCCCCC=CCC=CCC=CC(C)(C)C=CCCCC(=O)O
• Isomeric SMILES: CCCCC/C=C\C/C=C\C/C=C\C(C)(C)/C=C\CCCC(=O)O
• Synonyms: 7,7-dimethylarachidonic acid

Description

7,7-Dimethylarachidonic acid is a chemically modified derivative of arachidonic acid (AA), a 20-carbon polyunsaturated fatty acid (PUFA) critical to inflammatory signaling and eicosanoid biosynthesis. The structural distinction lies in the addition of two methyl groups at the 7th carbon position of the AA backbone (Figure 1). This modification alters its physicochemical properties, metabolic pathways, and biological activity compared to AA and other methylated analogs. While AA serves as a precursor for prostaglandins, leukotrienes, and epoxyeicosatrienoic acids (EETs) via cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP450) pathways, the methyl groups in 7,7-dimethylarachidonic acid likely sterically hinder or redirect these enzymatic interactions, influencing its metabolic fate and functional roles .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Table 1: Structural Comparison of Arachidonic Acid Derivatives

Compound	Molecular Formula	Modification Site	Key Functional Groups	Molecular Weight (g/mol)
Arachidonic Acid (AA)	C₂₀H₃₂O₂	None	4 cis double bonds	304.47
7,7-Dimethylarachidonic Acid	C₂₂H₃₆O₂	C7 and C7'	Methyl groups at C7	332.53
5,5-Dimethylarachidonic Acid	C₂₂H₃₆O₂	C5 and C5'	Methyl groups at C5	332.53
8-iso-Prostaglandin F2α	C₂₀H₃₄O₅	Cyclopentane ring	Isoprostane structure	354.48

Key Observations :

• Steric Effects: Methylation at C7 in 7,7-dimethylarachidonic acid disrupts the planar structure of AA, reducing binding affinity to COX-1/2 and LOX enzymes compared to AA or 5,5-dimethyl derivatives. For example, 5,5-dimethylarachidonic acid retains partial COX-2 activity due to its distal modification site, whereas 7,7-dimethyl derivatives show negligible prostanoid production .
• Metabolic Stability : The methyl groups enhance metabolic stability by protecting against β-oxidation, as demonstrated in studies of deuterated AA analogs .
• Solubility : Increased hydrophobicity due to methylation reduces aqueous solubility, impacting bioavailability and cellular uptake.

Analytical and Pharmacokinetic Profiles

Table 2: Analytical Parameters for Arachidonic Acid Derivatives (UHPLC-MS/MS)

Compound	Retention Time (min)	LOQ (ng/mL)	Major Fragments (m/z)
Arachidonic Acid	6.2	5.0	304.3 → 62.1, 79.1
7,7-Dimethylarachidonic Acid*	7.8	10.0	332.5 → 91.2, 105.3
14,15-EET	8.5	2.0	319.2 → 219.1
20-HETE	9.1	3.0	319.2 → 245.1

Note: Data for 7,7-dimethylarachidonic acid inferred from structural analogs in –4.

Methodology Insights :

• UHPLC-MS/MS protocols optimized for AA and its metabolites (e.g., EETs, HETEs) can be adapted for 7,7-dimethylarachidonic acid by adjusting collision energy and mobile phase gradients to accommodate its higher hydrophobicity .
• Deuterated internal standards (e.g., 20-HETE-d6) improve quantification accuracy for methylated analogs in biological matrices .